N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol
• IUPAC Name: N-[4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H22N2O5/c1-3-11-28-17-7-4-6-15(13-17)21(25)24-18-14-16(9-10-19(18)27-2)23-22(26)20-8-5-12-29-20/h4-10,12-14H,3,11H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: VILSSXNTUJDBAS-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)OC

Description

N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide, also known as MPBAF, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. MPBAF belongs to the class of furamide derivatives and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide is not fully understood. However, it is believed to act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has also been shown to modulate the activity of ion channels and receptors in the nervous system, which may contribute to its analgesic and antipyretic effects.
Biochemical and Physiological Effects
N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and inflammatory bowel disease. N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has also been shown to reduce fever in animal models of pyrexia. In addition, N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized with high yield and purity. N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has also been extensively studied for its biochemical and physiological effects, which makes it a useful tool for researchers. However, there are also some limitations to the use of N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to interpret some of the results. In addition, the effects of N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide may vary depending on the animal model used, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has been shown to have neuroprotective effects in animal models of these diseases and may be useful in the development of new therapies. Another area of interest is the potential use of N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide in the treatment of cancer. N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has been shown to have anticancer properties and may be useful in the development of new cancer therapies. Finally, further research is needed to fully understand the mechanism of action of N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide and its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide involves the reaction of 4-methoxy-3-nitrobenzoic acid with 3-propoxyaniline to form 4-methoxy-3-[(3-propoxybenzoyl)amino]benzoic acid. The intermediate is then reacted with furfurylamine to yield the final product, N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide. The synthesis of N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has been optimized and can be achieved with high yield and purity.

Scientific Research Applications

N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects. N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has also been studied for its potential use in the treatment of cancer and neurodegenerative diseases. In addition, N-{4-methoxy-3-[(3-propoxybenzoyl)amino]phenyl}-2-furamide has been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.